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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

These application notes provide detailed methodologies for the detection and quantification of

dicyclohexylamine (DCH) in honey, a matter of importance due to its presence as an

excipient in veterinary drugs used in apiculture. The primary method detailed is based on Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity

and specificity. A secondary method using Gas Chromatography-Mass Spectrometry (GC-MS)

is also proposed, which may be suitable for laboratories equipped for this technique.

Introduction
Dicyclohexylamine (DCH) is an organic compound used as a stabilizing agent in the

formulation of the antibiotic fumagillin, which is employed to control nosema disease in honey

bees.[1][2][3][4][5] Consequently, residues of DCH can be found in honey. Due to its potential

toxicity and persistence, with studies showing it is more stable than fumagillin in honey,

monitoring its levels is crucial for food safety and quality assurance.[3][4] The analytical

methods described herein are intended for use by researchers and scientists in the fields of

food safety, analytical chemistry, and drug development.

Method 1: Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
This is the preferred method for the quantification of DCH in honey due to its high sensitivity

and robustness. The protocol is based on a validated method for the analysis of DCH in honey

and similar matrices.[1][3][4]
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Experimental Protocol
1. Materials and Reagents

Dicyclohexylamine (DCH) analytical standard

Dicyclohexylamine-d10 (d10-DCH) internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Ammonium formate

Formic acid

Ultrapure water

Reversed-phase polymeric solid-phase extraction (SPE) cartridges

50 mL polypropylene centrifuge tubes

Glass vials

2. Standard Solution Preparation

Stock Solutions (1000 µg/mL): Prepare individual stock solutions of DCH and d10-DCH in

methanol.

Intermediate Standard Solutions: Prepare intermediate standards by diluting the stock

solutions with methanol to appropriate concentrations (e.g., 10 µg/mL for DCH and 50 µg/mL

for d10-DCH).[4]

Working Standard Solutions: Prepare a series of working standard solutions by further

diluting the intermediate solutions to create a calibration curve (e.g., 0.05 to 1 µg/mL).[4]

3. Sample Preparation

Weigh 5 g of homogenized honey into a 50 mL polypropylene centrifuge tube.
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Add a known amount of d10-DCH internal standard solution.

Add 20 mL of ultrapure water and vortex until the honey is fully dissolved.

Solid-Phase Extraction (SPE):

Condition the reversed-phase polymeric SPE cartridge according to the manufacturer's

instructions (typically with methanol followed by water).

Load the diluted honey sample onto the cartridge.

Wash the cartridge with ultrapure water to remove sugars and other polar interferences.

Elute the DCH and d10-DCH from the cartridge with an appropriate solvent, such as

acetonitrile or methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 1 mL).

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Instrumental Parameters
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Parameter Recommended Conditions

LC System UPLC or HPLC system

Column

C18 analytical column or Kinetex

pentafluorophenylpropyl (PFP), 100 x 2.1 mm,

1.7 µm[1][3][4]

Column Temperature 30 °C[3][4]

Mobile Phase A 2 mM ammonium formate in water[3][4]

Mobile Phase B
2 mM ammonium formate in 95:5 (v/v)

acetonitrile:water[3][4]

Flow Rate 0.4 mL/min[3]

Injection Volume 4-20 µL[3]

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)[3][4]

Capillary Voltage 0.4 kV[3][4]

Desolvation Temp. 350 °C[3][4]

Source Temp. 120 °C[3][4]

Desolvation Gas Flow 500 L/h[3][4]

Cone Gas Flow 50 L/h[3][4]

Collision Gas Argon[3]

Acquisition Mode Multiple Reaction Monitoring (MRM)

5. MRM Transitions
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Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Purpose

DCH 182 100 30 16
Quantitation[

3][4][5]

DCH 182 83 30 19
Confirmation[

3][4][5]

d10-DCH 192 93 30 19
Quantitation[

3][4][5]

d10-DCH 192 110 30 - Confirmation

Data Presentation: Quantitative Performance
The following table summarizes the validation data for the LC-MS/MS method for DCH in

honey.[1]

Spiked Concentration
(ng/g)

Recovery (%)
Relative Standard
Deviation (RSD, %)

10 104.0 5.9

100 98.3 6.9

500 104.0 9.7

Method 2: Gas Chromatography-Mass Spectrometry
(GC-MS) - A Proposed Method
While LC-MS/MS is the preferred technique, GC-MS can be an alternative. DCH is a polar

amine, which can exhibit poor peak shape and adsorption on traditional GC columns.[6]

Therefore, a derivatization step is recommended to improve its volatility and chromatographic

performance.[7][8][9][10]
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1. Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://academic.oup.com/chromsci/article-pdf/56/3/262/24021365/bmx109.pdf
https://academic.oup.com/chromsci/article/56/3/262/4781498
https://www.researchgate.net/publication/322274681_Determination_of_Dicyclohexylamine_in_Beeswax_by_Aqueous_Normal_Phase_Liquid_Chromatography_Coupled_With_Tandem_Mass_Spectrometry
https://academic.oup.com/chromsci/article-pdf/56/3/262/24021365/bmx109.pdf
https://academic.oup.com/chromsci/article/56/3/262/4781498
https://www.researchgate.net/publication/322274681_Determination_of_Dicyclohexylamine_in_Beeswax_by_Aqueous_Normal_Phase_Liquid_Chromatography_Coupled_With_Tandem_Mass_Spectrometry
https://academic.oup.com/chromsci/article-pdf/56/3/262/24021365/bmx109.pdf
https://academic.oup.com/chromsci/article/56/3/262/4781498
https://www.researchgate.net/publication/322274681_Determination_of_Dicyclohexylamine_in_Beeswax_by_Aqueous_Normal_Phase_Liquid_Chromatography_Coupled_With_Tandem_Mass_Spectrometry
https://www.researchgate.net/publication/272015976_Determination_of_Dicyclohexylamine_and_Fumagillin_in_Honey_by_LC-MSMS
https://www.chromatographyonline.com/view/interaction-dichloromethane-solvent-n-alkylamines-analyzed-electron-ionization-gc-ms
https://www.researchgate.net/profile/Francis-Orata/publication/221929396_Derivatization_Reactions_and_Reagents_for_Gas_Chromatography_Analysis/links/0f317531d454e7295d000000/Derivatization-Reactions-and-Reagents-for-Gas-Chromatography-Analysis.pdf
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2373&context=journal
https://discover.phenomenex.com/0121-gc-technical-tip-en
https://pdfs.semanticscholar.org/4ba6/6ba1920b8f1a7ffe2f28908244488fd9bb61.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dicyclohexylamine (DCH) analytical standard

Internal standard (e.g., diphenylamine)

Solvent for extraction (e.g., ethyl acetate)

Anhydrous sodium sulfate

Derivatizing reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane - BSTFA + 1% TMCS)

Solvent for derivatization (e.g., pyridine or acetonitrile)

50 mL polypropylene centrifuge tubes

Glass vials with PTFE-lined caps

2. Standard Solution Preparation

Prepare stock and working standards of DCH and the internal standard in an appropriate

solvent.

3. Sample Preparation and Derivatization

Weigh 5 g of homogenized honey into a 50 mL centrifuge tube.

Add a known amount of the internal standard solution.

Add 10 mL of ultrapure water and vortex to dissolve the honey.

Perform a liquid-liquid extraction by adding 20 mL of ethyl acetate and shaking vigorously for

10 minutes.

Centrifuge to separate the layers.

Collect the ethyl acetate (upper) layer and pass it through anhydrous sodium sulfate to

remove any residual water.

Evaporate the extract to dryness under a gentle stream of nitrogen.
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Derivatization:

To the dry residue, add 100 µL of pyridine (or another suitable solvent) and 100 µL of

BSTFA + 1% TMCS.

Cap the vial tightly and heat at 70°C for 30 minutes.

Allow the vial to cool to room temperature before injection.

4. GC-MS Instrumental Parameters

Parameter Recommended Conditions

GC System
Gas chromatograph with a mass selective

detector

Injector Split/Splitless injector

Injector Temperature 280 °C

Injection Mode Splitless

Column
DB-5ms, HP-5ms, or similar non-polar capillary

column (30 m x 0.25 mm x 0.25 µm)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Program

Initial temp 80°C, hold for 1 min, ramp at

15°C/min to 280°C, hold for 5 min. (This should

be optimized for the specific setup).

MS System
Single quadrupole or ion trap mass

spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode
Full Scan (for identification) and/or Selected Ion

Monitoring (SIM) (for quantification)

SIM Ions for DCH

m/z 181 (molecular ion), 100, 82, 56, 41

(fragment ions) - to be confirmed with

derivatized standard.[11]
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Visualizations
Experimental Workflow for LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: Workflow for Dicyclohexylamine Analysis in Honey by LC-MS/MS.

Proposed GC-MS Analysis Workflow with Derivatization
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Caption: Proposed Workflow for Dicyclohexylamine Analysis in Honey by GC-MS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1670486?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and MS Fragmentation of
Dicyclohexylamine

Dicyclohexylamine (DCH)
Molecular Ion [M]+

Key Fragments

m/z 181

m/z 100
Loss of C6H11

m/z 83
Loss of C6H12N

m/z 82

Loss of C6H11N

Click to download full resolution via product page

Caption: Fragmentation of Dicyclohexylamine in Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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